Cas no 93548-08-4 (Isoxazole, 3,5-dimethyl-4-pentyl- (9CI))

• Product Name: Isoxazole, 3,5-dimethyl-4-pentyl- (9CI)
• CAS No: 93548-08-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 999842
• PubChem ID: 45099334
• Update Time: 2025-04-20

Isoxazole, 3,5-dimethyl-4-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,5-dimethyl-4-pentyl- (9CI)
• 3,5-Dimethyl-4-pentylisoxazole
• 93548-08-4
• SCHEMBL18647926
• DB-287714
• Isoxazole, 3,5-dimethyl-4-pentyl-

• Inchi： 1S/C10H17NO/c1-4-5-6-7-10-8(2)11-12-9(10)3/h4-7H2,1-3H3
• InChI Key： SSVCSNWFKKQQRP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCCCC

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.6